2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide

• IUPAC Name: 2-[1-(3-methylbutyl)-3-oxopiperazin-2-yl]-N-[[2-(trifluoromethyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C19H26F3N3O2/c1-13(2)7-9-25-10-8-23-18(27)16(25)11-17(26)24-12-14-5-3-4-6-15(14)19(20,21)22/h3-6,13,16H,7-12H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: ZCBLUEJZULCHDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CCNC(=O)C1CC(=O)NCC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C19H26F3N3O2
• Molecular Weight: 385.4 g/mol

Description

2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide, also known as TFB-TBOA, is a potent and selective inhibitor of the excitatory amino acid transporter subtype 2 (EAAT2). This molecule has been studied extensively in the scientific community due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide works by inhibiting the activity of EAAT2, which is responsible for the reuptake of glutamate from the synaptic cleft. By inhibiting EAAT2, 2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide increases the extracellular concentration of glutamate, leading to enhanced synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects
2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide has been shown to have several biochemical and physiological effects, including increased synaptic transmission, enhanced cognitive function, and improved memory retention. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide is its potency and selectivity for EAAT2. This allows for more precise and targeted experiments, which can lead to a better understanding of the role of glutamate in various neurological and psychiatric disorders. However, one of the limitations of 2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide is its high cost and limited availability, which may limit its use in certain laboratory settings.

Future Directions

There are several future directions for the study of 2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide, including further investigation of its neuroprotective effects and potential therapeutic applications in various neurological and psychiatric disorders. Additionally, the development of more cost-effective and widely available derivatives of 2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide may lead to increased use and understanding of this molecule in the scientific community.

Synthesis Methods

The synthesis of 2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide involves several steps, including the reaction of 2-chloro-N-(2-trifluoromethylbenzyl)acetamide with 3-methylbutylpiperazine, followed by purification and crystallization. The final product is a white crystalline powder with a molecular weight of 416.83 g/mol.

Scientific Research Applications

2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]-N-[2-(trifluoromethyl)benzyl]acetamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to increase the extracellular concentration of glutamate, which is a key neurotransmitter in the central nervous system. This increase in glutamate concentration can lead to enhanced synaptic transmission and improved cognitive function.